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Compound of Interest

Compound Name: sec-Butyl maleate

Cat. No.: B15282594

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of sec-Butyl maleate, a valuable chemical
compound with applications across various scientific disciplines. This document outlines its
fundamental properties, synthesis, and potential applications, with a focus on providing
actionable information for research and development.

Core Chemical Identifiers and Properties

sec-Butyl maleate, also known as mono-sec-butyl maleate, is an organic compound with the
CAS Registry Number 924-63-0[1][2][3]. Its chemical structure consists of a maleic acid moiety
esterified with a sec-butyl group.

Table 1: Chemical Identifiers for sec-Butyl Maleate
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Identifier Value

CAS Number 924-63-0[1][2][3]

Molecular Formula C8H1204[1][2][3]

IUPAC Name (22)-4-(butan-2-yloxy)-4-oxobut-2-enoic acid[2]

nehi InChl=1S/C8H1204/c1-3-6(2)12-8(11)5-4-
7(9)10/h4-6H,3H2,1-2H3,(H,9,10)/b5-4-[2]

InChIKey GTVVADNAPPKOSH-PLNGDYQASA-N[1][2]

SMILES CCC(C)OC(=0)/C=C\C(=0)O[1]

UNII 4B4KO05YS75[1][2]

Table 2: Physicochemical Properties of sec-Butyl Maleate

Property Value
Molecular Weight 172.18 g/mol [1][2]

Colorless to yellowish oily liquid (Dibutyl
Appearance

maleate)[4]

- Very hardly soluble in water (0.17 g/L at 20 °C

Solubility ]

for Dibutyl maleate)[4]
Boiling Point 280 °C (553 K) for Dibutyl maleate[4]
Melting Point -85 °C (188 K) for Dibutyl maleate[4]
Density 0.99 g/cm? for Dibutyl maleate[4]

Synthesis of sec-Butyl Maleate

The synthesis of sec-butyl maleate can be achieved through the esterification of maleic

anhydride with sec-butanol. This reaction is typically catalyzed by an acid, such as p-

toluenesulfonic acid.

Experimental Protocol: Synthesis of sec-Butyl Maleate
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o Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a Dean-
Stark apparatus, combine equimolar amounts of maleic anhydride and sec-butanol in a
suitable solvent (e.g., toluene).

o Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid to the reaction mixture.

e Reflux: Heat the mixture to reflux. The water formed during the esterification will be
azeotropically removed and collected in the Dean-Stark trap.

» Reaction Monitoring: Monitor the progress of the reaction by observing the amount of water
collected. The reaction is complete when no more water is formed.

o Work-up: After cooling to room temperature, wash the reaction mixture with a saturated
sodium bicarbonate solution to neutralize the acid catalyst, followed by a wash with brine.

 Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the
solvent under reduced pressure. The crude product can be further purified by vacuum
distillation.

Caption: Workflow for the synthesis of sec-Butyl maleate.

Potential Applications in Research and
Development

While specific applications in drug development are not extensively documented in publicly
available literature, the chemical structure of sec-butyl maleate suggests several areas of
potential interest for researchers. Its difunctional nature, possessing both a carboxylic acid and
an ester group, makes it a versatile building block in organic synthesis.

» Polymer Chemistry: Maleate esters are known to be used as comonomers in polymerization
reactions. For example, dibutyl maleate is utilized as a plasticizer for aqueous dispersions of
copolymers with vinyl acetate[4][5]. This suggests that sec-butyl maleate could be explored
for the synthesis of novel polymers with tailored properties for drug delivery systems or
medical device coatings.

¢ Intermediate in Chemical Synthesis: sec-Butyl maleate can serve as a precursor in the
synthesis of more complex molecules. The double bond can undergo various addition
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reactions, and the carboxylic acid and ester groups can be further modified. For instance,
dibutyl maleate is an intermediate in the preparation of other chemical compounds, including
sulfosuccinates which are powerful wetting agents[4][5].

o Michael Addition Reactions: The electron-deficient double bond in maleates is susceptible to
Michael addition. This reaction is notably used with amines and dialkyl maleates to produce
polyaspartic esters, which have applications in coatings, adhesives, and sealants[4]. This
reactivity could be harnessed in a drug development context for bioconjugation or the
synthesis of novel scaffolds.
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Caption: Potential research applications of sec-Butyl maleate.

Due to the limited specific data on the biological signaling pathways of sec-butyl maleate
itself, a signaling pathway diagram cannot be provided at this time. Research into its biological
activity and potential mechanisms of action would be a valuable area for future investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15282594#sec-butyl-maleate-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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